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Compound of Interest

Compound Name: Proxan

Cat. No.: B089752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Proxan-sodium, also known as Sodium O-isopropyl xanthate, is a chemical compound with

significant applications in various industrial processes. This technical guide provides a

comprehensive overview of its molecular structure, chemical formula, physical and chemical

properties, and a summary of its synthesis. While Proxan-sodium is primarily utilized in mineral

processing, agriculture, and the rubber industry, this document collates the core technical

information relevant to scientific and research professionals.

Chemical Identity and Molecular Structure
Proxan-sodium is the sodium salt of O-isopropyldithiocarbonic acid. Its chemical identity is

well-established through various nomenclature systems.

IUPAC Name: sodium O-propan-2-yl carbonodithioate[1]

CAS Name: sodium O-(1-methylethyl) carbonodithioate[1]

CAS Registry Number: 140-93-2[1][2]

Molecular Formula: C₄H₇NaOS₂[1][2][3]

The molecular structure of Proxan-sodium consists of an isopropyl group attached to an

oxygen atom, which is in turn bonded to a dithiocarbonate group. The negative charge is

delocalized between the two sulfur atoms, and the sodium ion is held by an ionic bond.
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SMILES Representation:CC(C)OC(=S)[S-].[Na+][3]

Physicochemical Properties
The quantitative properties of Proxan-sodium are summarized in the table below for ease of

reference and comparison.

Property Value Source

Molecular Weight 158.22 g/mol [2][4]

Appearance
White to light-yellow crystalline

powder or lumps
[2][5]

Melting Point 216-218 °C (decomposes) [2]

Boiling Point 138 °C at 760 mmHg [2][6]

Density 1.225 g/cm³ [2][6]

Flash Point 37.2 °C [2][6]

Water Solubility Complete [2][6]

Vapor Pressure 0 Pa at 25 °C [2][6]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of

Proxan-sodium are not extensively available in public scientific literature, likely due to its

primary industrial applications. However, general methodologies can be summarized from

available chemical resources.

Synthesis Methodology
The synthesis of Proxan-sodium generally involves the reaction of an isopropyl alcohol with

carbon disulfide in the presence of a strong sodium base, such as sodium metal or sodium

hydroxide.[7] A general reaction scheme is as follows:

Isopropanol is first reacted with a sodium base to form sodium isopropoxide. This is then

followed by the addition of carbon disulfide to yield Proxan-sodium.
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A described laboratory-scale synthesis involves bubbling nitrogen through isopropanol and

then adding sodium metal pieces over several hours.[2] After the sodium has dissolved to form

sodium isopropoxide, the mixture is cooled, and carbon disulfide is added slowly.[2] The

resulting product is then isolated by removing the solvent under vacuum.[2]

Purification Method
A common method for the purification of Proxan-sodium is crystallization.[1][5] It is reported to

be crystallizable from a mixture of ligroin and ethanol.[1][5]

Visualized Experimental Workflow: Synthesis of
Proxan-Sodium
The following diagram illustrates the general workflow for the synthesis of Proxan-sodium

based on the available descriptions.
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Caption: A simplified workflow for the synthesis of Proxan-sodium.

Applications and Biological Interactions
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Proxan-sodium is primarily used as a flotation reagent in the mining industry for the separation

of base and precious metal ores.[2][5] It also finds application as an herbicide for controlling

annual weeds, a rubber curing agent and antioxidant, and a high-pressure lubricant additive.[2]

[5]

Information regarding specific signaling pathways or mechanisms of action in the context of

drug development is not available in the public domain. Its documented biological effects are

generally related to its use as an herbicide and its toxicity profile.[1]

Disclaimer: This document is intended for informational purposes for a technical audience. The

synthesis and handling of Proxan-sodium should only be conducted by trained professionals in

a controlled laboratory setting with appropriate safety precautions in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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